Cas no 1563025-29-5 (3-cyclohexyl-2-fluoroprop-2-enoic acid)

• Product Name: 3-cyclohexyl-2-fluoroprop-2-enoic acid
• CAS No: 1563025-29-5
• MF: C₉H₁₃FO₂
• MW: 172.196726560593
• CID: 4606249
• PubChem ID: 11423845
• Update Time: 2025-10-31

3-cyclohexyl-2-fluoroprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-2-fluoroprop-2-enoic acid
• 3-cyclohexyl-2-fluoroprop-2-enoic acid

• Inchi： 1S/C9H13FO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12)
• InChI Key： MPVNDOMTKIFMLW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)=CC1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 3-cyclohexyl-2-fluoroprop-2-enoic acid

Recent Advances in the Study of 3-Cyclohexyl-2-fluoroprop-2-enoic Acid (CAS: 1563025-29-5)

3-Cyclohexyl-2-fluoroprop-2-enoic acid (CAS: 1563025-29-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the cyclohexyl group and the fluorine-substituted double bond, contribute to its reactivity and potential as a pharmacophore. Recent synthetic methodologies have optimized the preparation of 3-cyclohexyl-2-fluoroprop-2-enoic acid, enabling its broader application in medicinal chemistry. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to enhance the yield and enantioselectivity of the synthesis, as reported in several high-impact journals.

In terms of biological activity, 3-cyclohexyl-2-fluoroprop-2-enoic acid has shown promising results in preliminary studies targeting inflammatory pathways and metabolic enzymes. Its fluorinated structure is particularly noteworthy, as fluorine incorporation often improves the pharmacokinetic properties of drug candidates. Recent in vitro assays have demonstrated its inhibitory effects on specific proteases and kinases, suggesting potential therapeutic applications in conditions such as autoimmune diseases and cancer.

Furthermore, the compound has been investigated as a precursor in the synthesis of more complex molecules with enhanced bioactivity. Researchers have successfully derivatized 3-cyclohexyl-2-fluoroprop-2-enoic acid to create libraries of compounds for high-throughput screening. These efforts have identified several lead compounds with improved selectivity and potency, paving the way for further preclinical development.

The safety profile and toxicity of 3-cyclohexyl-2-fluoroprop-2-enoic acid have also been subjects of recent investigation. Early toxicological studies indicate that the compound exhibits a favorable safety margin in cellular models, though comprehensive in vivo studies are still underway. These findings are critical for assessing its potential as a drug candidate or intermediate in pharmaceutical manufacturing.

In conclusion, 3-cyclohexyl-2-fluoroprop-2-enoic acid (CAS: 1563025-29-5) represents a valuable scaffold in modern drug discovery. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a compound of continued interest for researchers in chemical biology and medicinal chemistry. Future studies are expected to explore its applications in targeted drug delivery and combination therapies, further expanding its utility in the pharmaceutical industry.